Ethyl 4-bromo-2-methylbenzoate

• IUPAC Name: ethyl 4-bromo-2-methylbenzoate
• InChI: InChI=1S/C10H11BrO2/c1-3-13-10(12)9-5-4-8(11)6-7(9)2/h4-6H,3H2,1-2H3
• InChI Key: UWDMTHJPTMJZNG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)Br)C
• Molecular Formula: C10H11BrO2
• DSSTOX Substance ID: DTXSID60626962
• Molecular Weight: 243.10 g/mol
• CAS RN: 220389-34-4

Description

Ethyl 4-bromo-2-methylbenzoate (E4BMB) is an organic compound belonging to the class of aromatic esters. It is a colorless crystal that is soluble in many organic solvents such as ethanol, diethyl ether, and chloroform. E4BMB is an important chemical intermediate used in the synthesis of various pharmaceuticals, dyes, and other organic compounds. It is also used as a building block in the synthesis of various polymers, such as polyurethanes, polyesters, and polyamides.

Scientific Research Applications

Synthesis and Characterization

Ethyl 4-bromo-2-methylbenzoate is utilized in the synthesis of complex organic compounds. For instance, Muhammad Haroon et al. (2019) explored the synthesis of ethyl-2-(2-(2-methylbenzylidene)hydrazinyl)thiazole-4-carboxylate derivatives and characterized these compounds using various spectroscopic techniques. The study highlights the compound's relevance in the synthesis of novel organic structures, particularly in the context of nonlinear optical (NLO) properties and frontier molecular orbitals (FMOs) analysis (Muhammad Haroon et al., 2019).

Involvement in Catalytic Reactions

Ethyl 4-bromo-2-methylbenzoate also finds applications in catalytic reactions. A study by Erzsébet Jablonkai and G. Keglevich (2015) demonstrated the use of 4-Bromo and 3-bromobenzoic acids in P–C coupling reactions under catalyst-free conditions. This research is significant for understanding the role of such compounds in facilitating novel chemical reactions, especially in the absence of catalysts (Erzsébet Jablonkai and G. Keglevich, 2015).

Environmental Studies

In the context of environmental research, the study of similar compounds like Ethyl-4-aminobenzoate by A. J. Li et al. (2017) investigated the environmental behavior and photocatalytic profile of these compounds. Although this study focused on Ethyl-4-aminobenzoate, it sheds light on the environmental dynamics and fate of related compounds, which is crucial for understanding the ecological impact of Ethyl 4-bromo-2-methylbenzoate (A. J. Li et al., 2017).

Glycerolipid Metabolism

Research on compounds related to Ethyl 4-bromo-2-methylbenzoate, like Ethyl 4-benzyloxybenzoate, was conducted to explore its role in glycerolipid metabolism. The study by R. Fears et al. (1978) indicated that such compounds could participate in glycerolipid metabolism, highlighting their potential biological activity and relevance in lipid research (R. Fears et al., 1978).

Synthesis routes and methods I

Procedure details

25.3 g of 4-bromo-2-methyl benzoic acid and 5 mL of concentrated sulfuric acid were added to 425 mL of ethanol. The mixture was heated at reflux temperature for 3 days. The solution was cooled to room temperature, adjusted to neutral pH with the addition of sodium bicarbonate, and concentrated to ca. 100 mL volume under reduced pressure. The reduced mixture was partitioned between ethyl acetate and water, and the organic phase was successively washed with saturated bicarbonate and brine solutions. The organic fraction was dried over anhydrous sodium sulfate, and concentrated to 28.2 g of a clear liquid product; 1H NMR (200 MHz, CDCl3) δ 7.78-7.73 (d, J=8.2 Hz, 1H), 7.38-7.32 (m, 2H), 4.40-4.28 (q, J=7 Hz, 2H), 2.57 (s, 3H), 1.42-1.35 (t, J=7 Hz, 3H).

Synthesis routes and methods II

Procedure details

4-Bromo-2-methylbenzoic acid (9.97 g, 46.4 mmol) and concentrated sulfuric acid (1.0 ml) were dissolved in ethanol (170 ml), and the mixture was heated under reflux for 33 hr. The reaction mixture was concentrated under reduced pressure, and the residue was diluted with an ethyl acetate-hexane=1:1 mixed solvent, washed with water, saturated aqueous sodium hydrogen carbonate and saturated brine, and dried over anhydrous magnesium sulfate. The insoluble material was filtered off, and the solution was concentrated under reduced pressure to give the title compound (10.5 g, yield 93%) as a colorless oil.